Cas no 1215206-48-6 (4,6-Dibromobenzooxazole-2-thione)

• Product Name: 4,6-Dibromobenzooxazole-2-thione
• CAS No: 1215206-48-6
• MF: C₇H₃Br₂NOS
• MW: 308.977818727493
• CID: 857980
• PubChem ID: 53216946
• Update Time: 2025-04-19

4,6-Dibromobenzooxazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromobenzooxazole-2-thione
• 4,6-dibromo-3H-1,3-benzoxazole-2-thione
• AKOS015835455
• 2(3H)-Benzoxazolethione, 4,6-dibromo-
• 4,6-Dibromo-1,3-benzoxazole-2(3H)-thione
• DTXSID70682074
• MFCD15143581
• 4,6-Dibromobenzo[d]oxazole-2(3H)-thione
• 4,6-dibromo-1,3-benzoxazole-2-thiol
• 4,6-dibromo-2,3-dihydro-1,3-benzoxazole-2-thione
• DB-367150
• 1215206-48-6
• BS-21018
• CS-0212288

• MDL： MFCD15143581
• Inchi： 1S/C7H3Br2NOS/c8-3-1-4(9)6-5(2-3)11-7(12)10-6/h1-2H,(H,10,12)
• InChI Key： CZCGAMAWAYOEJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NC(O2)=S)Br

Computed Properties

• Exact Mass: 306.83000
• Monoisotopic Mass: 306.83021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 64.83000
• LogP: 3.64150